Cas no 886964-54-1 (2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide)

• Product Name: 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide
• CAS No: 886964-54-1
• MF: C₁₂H₁₁Cl₂N₅O₂S
• MW: 360.219038248062
• CID: 5478315
• Update Time: 2025-09-27

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,3-dichlorophenyl)acetamide
• 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide

• Inchi： 1S/C12H11Cl2N5O2S/c1-6-11(21)19(15)12(18-17-6)22-5-9(20)16-8-4-2-3-7(13)10(8)14/h2-4H,5,15H2,1H3,(H,16,20)
• InChI Key： ZLUWXJPRPZZDJG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1Cl)(=O)CSC1N(N)C(=O)C(C)=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide

Comprehensive Overview of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide (CAS No. 886964-54-1)

2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide (CAS No. 886964-54-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of 1,2,4-triazine derivatives, which are known for their diverse biological activities. The presence of both sulfanyl and acetamide functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of this compound is C₁₂H₁₁Cl₂N₅O_{2S, and its molecular weight is approximately 344.22 g/mol. The compound features a 1,2,4-triazine core, which is substituted with an amino group, a methyl group, and a sulfanylacetamide moiety. The 2,3-dichlorophenyl group attached to the acetamide nitrogen further enhances its potential for interactions with biological targets.}

One of the key reasons for the growing interest in 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide is its potential application in drug discovery. Researchers are exploring its role as a building block for designing novel therapeutic agents, particularly in the areas of antimicrobial and anticancer drug development. The compound's unique structure allows it to interact with various enzymes and receptors, making it a promising candidate for further studies.

In addition to its pharmaceutical applications, this compound is also being investigated for its use in agrochemicals. The 1,2,4-triazine scaffold is known to exhibit herbicidal and fungicidal properties, and modifications to its structure can lead to enhanced activity. The presence of the 2,3-dichlorophenyl group may contribute to its efficacy against specific plant pathogens, making it a valuable tool for crop protection.

The synthesis of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide typically involves multi-step reactions, starting with the preparation of the 1,2,4-triazine core. Key steps include the introduction of the sulfanyl group and the subsequent coupling with 2,3-dichlorophenyl acetamide. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are critical for large-scale production.

From a market perspective, the demand for 1,2,4-triazine derivatives is on the rise, driven by their applications in pharmaceuticals and agrochemicals. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers. Its CAS No. 886964-54-1 serves as a unique identifier, facilitating procurement and regulatory compliance.

For those interested in the physicochemical properties of 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide, it is important to note that its solubility, stability, and reactivity are influenced by the functional groups present. The compound is typically soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but its solubility in water may be limited. These properties are crucial for formulating the compound in various applications.

In conclusion, 2-(4-amino-6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,3-dichlorophenyl)acetamide (CAS No. 886964-54-1) is a compound with significant potential in both pharmaceutical and agrochemical research. Its unique structure and versatile reactivity make it a valuable intermediate for developing new drugs and crop protection agents. As research continues, this compound is likely to play an increasingly important role in addressing global challenges in health and agriculture.